3-(Aminomethyl)-2-cyclopropoxybenzamide
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Description
3-(Aminomethyl)-2-cyclopropoxybenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and an aminomethyl group at the 3-position of the benzene ring. Benzamide derivatives are often explored for their bioactivity, including enzyme inhibition or receptor modulation, due to their hydrogen-bonding capabilities and structural flexibility . The cyclopropoxy group may enhance metabolic stability compared to larger alkoxy substituents, while the aminomethyl side chain could facilitate interactions with biological targets .
Properties
Molecular Formula |
C11H14N2O2 |
|---|---|
Molecular Weight |
206.24 g/mol |
IUPAC Name |
3-(aminomethyl)-2-cyclopropyloxybenzamide |
InChI |
InChI=1S/C11H14N2O2/c12-6-7-2-1-3-9(11(13)14)10(7)15-8-4-5-8/h1-3,8H,4-6,12H2,(H2,13,14) |
InChI Key |
IYAUHJNPGLQHAV-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2C(=O)N)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(Aminomethyl)-2-cyclopropoxybenzamide typically involves the following steps:
Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 2-cyclopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with ammonia to yield 2-cyclopropoxybenzamide.
Introduction of the Aminomethyl Group: The aminomethyl group can be introduced via a Mannich reaction, where 2-cyclopropoxybenzamide is reacted with formaldehyde and ammonium chloride to form 3-(Aminomethyl)-2-cyclopropoxybenzamide.
Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.
Types of Reactions:
Oxidation: The aminomethyl group can undergo oxidation to form the corresponding imine or nitrile.
Reduction: The benzamide core can be reduced to the corresponding amine.
Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: Common nucleophiles for substitution reactions include amines and thiols.
Major Products:
Oxidation: Formation of imines or nitriles.
Reduction: Formation of amines.
Substitution: Formation of substituted benzamides.
Scientific Research Applications
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a ligand in biochemical assays.
Medicine: Explored for its potential therapeutic properties, including as an anti-inflammatory or anticancer agent.
Industry: Utilized in the development of new materials and catalysts.
Mechanism of Action
The mechanism of action of 3-(Aminomethyl)-2-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds with target proteins, while the cyclopropoxy group can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s structural analogs include 2-aminobenzamides, 3-(aminomethyl)pyridine, and pregabalin. Key differences in properties, applications, and safety profiles are outlined below.
Structural and Functional Group Analysis
Pharmacological and Toxicological Profiles
Key Research Findings
- Cyclopropoxy Substituents : Compounds with cyclopropoxy groups often demonstrate improved metabolic stability compared to ethoxy or methoxy analogs, as smaller ring systems resist oxidative degradation .
- Aminomethyl Pyridine Hazards: 3-(Aminomethyl)pyridine’s severe dermal toxicity underscores the importance of protective handling in industrial settings, contrasting with the safer profile of benzamide derivatives like pregabalin .
- Therapeutic Potential: While pregabalin’s clinical success highlights the relevance of aminomethyl-containing compounds, 3-(Aminomethyl)-2-cyclopropoxybenzamide’s unique structure may warrant exploration for neurological or anti-inflammatory applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
